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Compound of Interest

Compound Name: 3-(3-Aminopropoxy)benzonitrile

Cat. No.: B1287089 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 3-(3-
Aminopropoxy)benzonitrile, a chemical compound of interest in various research and

development applications.

Physicochemical Data
The fundamental molecular properties of 3-(3-Aminopropoxy)benzonitrile have been

determined and are summarized below. This data is critical for experimental design, reaction

stoichiometry, and analytical characterization.

Property Value Source

Molecular Formula C₁₀H₁₂N₂O [1]

Molecular Weight 176.22 g/mol [1]

Boiling Point 322.5±27.0 °C (Predicted) [1]

Density 1.10±0.1 g/cm³ (Predicted) [1]

It is important to distinguish the base compound from its salts. For instance, 3-(3-
Aminopropoxy)benzonitrile hydrochloride has a molecular formula of C₁₀H₁₃ClN₂O and a
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molecular weight of 212.68 g/mol [2].

Experimental Protocols
The determination of the molecular formula and weight for a compound like 3-(3-
Aminopropoxy)benzonitrile typically involves a combination of analytical techniques:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound with high accuracy. High-resolution mass spectrometry (HRMS) can provide

the exact mass, which helps in deducing the elemental composition.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, nitrogen, oxygen) in the compound. The results are used to derive the

empirical formula, which is then confirmed against the molecular weight from MS to establish

the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule, confirming the connectivity of atoms and thus

validating the molecular formula.

As of this writing, specific, detailed experimental protocols for the synthesis or analysis of 3-(3-
Aminopropoxy)benzonitrile are not available in publicly accessible literature. Researchers

should refer to standard organic chemistry and analytical chemistry laboratory manuals for

generalized procedures for the techniques mentioned above.

Biological Activity and Signaling Pathways
Currently, there is no published research detailing specific signaling pathways modulated by 3-
(3-Aminopropoxy)benzonitrile. Drug development professionals interested in this compound

would need to conduct initial screening assays to determine its biological targets and

mechanism of action.

Logical Workflow for Compound Characterization
The process of identifying and characterizing a chemical compound follows a logical

progression from its name to its detailed properties.
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Caption: Logical workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287089#3-3-aminopropoxy-benzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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